molecular formula C9H13BO5 B8746117 (3,5-Dimethoxyphenyl)methanol-4-boronic acid

(3,5-Dimethoxyphenyl)methanol-4-boronic acid

Cat. No.: B8746117
M. Wt: 212.01 g/mol
InChI Key: XHWYOFFQNUKCDB-UHFFFAOYSA-N
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Description

(3,5-Dimethoxyphenyl)methanol-4-boronic acid is a useful research compound. Its molecular formula is C9H13BO5 and its molecular weight is 212.01 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H13BO5

Molecular Weight

212.01 g/mol

IUPAC Name

[4-(hydroxymethyl)-2,6-dimethoxyphenyl]boronic acid

InChI

InChI=1S/C9H13BO5/c1-14-7-3-6(5-11)4-8(15-2)9(7)10(12)13/h3-4,11-13H,5H2,1-2H3

InChI Key

XHWYOFFQNUKCDB-UHFFFAOYSA-N

Canonical SMILES

B(C1=C(C=C(C=C1OC)CO)OC)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3,5-dimethoxybenzyl alcohol (80 g) in THF (1900 ml) was added n-BuLi (1.6 M in n-hexane, 750 ml) portionwise at −50° C. for 0.5 hour under argon. The mixture was warmed up to room temperature for 2 hours and cooled again to −60° C. To the mixture was added (MeO)3B (200 ml). The resulting mixture was warmed to room temperature and stirred over night. To the reaction mixture was added a solution of citric acid (300 g) in H2O (1200 ml) portionwise at 0° C. The aqueous layer was separated, saturated with NaCl and extracted with AcOEt. The combined AcOEt extract was dried (Na2SO4) and evaporated. The crystalline residue was triturated with AcOEt and collected by filtration to yield the title compound (75.1 g). mp. 92-98° C.; IR (Nujol) 3460, 3408, 3218, 1613, 1578, 1288, 1231, 1123, 1055, 960, 779 cm−1; MS (APCI) m/z 230 (M+NH4).
Quantity
80 g
Type
reactant
Reaction Step One
Quantity
750 mL
Type
reactant
Reaction Step One
Name
Quantity
1900 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step Two
Quantity
300 g
Type
reactant
Reaction Step Three
Name
Quantity
1200 mL
Type
solvent
Reaction Step Three

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